
(S)-(-)-N-Benzyl-1-phenylethanamine structural
formula

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N-Benzyl-1-phenylethanamine

CAS No.: 3193-62-2

Cat. No.: B1207000

Get Quote

An In-Depth Technical Guide to (S)-(-)-N-Benzyl-1-phenylethanamine

Abstract
(S)-(-)-N-Benzyl-1-phenylethanamine, a chiral secondary amine, is a cornerstone molecule in

the field of asymmetric synthesis and stereochemistry. Its utility is primarily derived from its

defined stereocenter, which enables it to serve as a highly effective chiral resolving agent for

racemic acids and as a versatile chiral building block for the synthesis of enantiomerically pure

pharmaceuticals and fine chemicals. This guide provides a comprehensive overview of its

structural features, physicochemical properties, validated synthetic protocols, and core

applications, with a focus on the mechanistic principles that underpin its function. It is intended

for researchers, chemists, and professionals in drug development who require a deep technical

understanding of this reagent.
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The functionality of (S)-(-)-N-Benzyl-1-phenylethanamine is intrinsically linked to its three-

dimensional structure. The nomenclature itself provides a precise description of the molecule:

1-Phenylethanamine: This forms the backbone of the molecule, consisting of an ethylamine

chain with a phenyl group attached to the first carbon. This carbon is also the stereocenter.

(S)-: This prefix denotes the absolute configuration of the chiral center according to the

Cahn-Ingold-Prelog (CIP) priority rules. For this molecule, the priority of the substituents on

the chiral carbon is: 1. The amino group (-NH-), 2. The phenyl group (-C₆H₅), 3. The methyl

group (-CH₃), and 4. The hydrogen atom (-H). With the lowest priority group (H) pointing

away, the sequence from highest to lowest priority traces a counter-clockwise path, defining

it as (S).

(-)-: This indicates that the compound is levorotatory, meaning it rotates the plane of plane-

polarized light to the left (counter-clockwise). It is an experimentally determined property and

does not have a direct, predictable relationship with the (S) configuration.

N-Benzyl: A benzyl group (-CH₂C₆H₅) is attached to the nitrogen atom of the amine, making

it a secondary amine.

The presence of the benzyl group significantly enhances its efficacy as a resolving agent

compared to its primary amine precursor, (S)-1-phenylethylamine, by promoting stronger

crystal lattice interactions through π-π stacking.[1]

Chemical Structure:

Physicochemical Data
The key physical and chemical properties are summarized below for quick reference.[2][3][4][5]
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Property Value

CAS Number 17480-69-2[6][7]

Molecular Formula C₁₅H₁₇N[3]

Molecular Weight 211.30 g/mol [3][4]

Appearance Colorless to light yellow clear liquid[5]

Density 1.01 g/mL at 25 °C[2][4]

Boiling Point ~171 °C at 15 mmHg[2][4]

Refractive Index n20/D 1.563[2][4]

Specific Rotation [α] -38.0° to -41.0° (neat)[4]

Solubility Soluble in chloroform, methanol, DMSO[5]

Synthesis of (S)-(-)-N-Benzyl-1-phenylethanamine
The most common and efficient method for synthesizing N-benzyl-1-phenylethylamine is

through the reductive amination of a primary amine with an aldehyde.[8][9] This two-step, one-

pot process involves the initial formation of an imine, which is then reduced to the target

secondary amine. To ensure the stereochemical integrity of the product, a chiral starting

material, (S)-(-)-1-phenylethylamine, is used.

Synthesis Workflow Diagram
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Step 1: Imine Formation

Step 2: Reduction

Step 3: Work-up & Purification

(S)-1-Phenylethylamine

Imine Intermediate + H₂O

 Toluene
 Reflux (azeotropic removal of H₂O)

Benzaldehyde

 Toluene
 Reflux (azeotropic removal of H₂O)

(S)-(-)-N-Benzyl-1-phenylethanamine

Reducing Agent
(e.g., NaBH₄ in Methanol)

Aqueous Work-up

Solvent Evaporation

Purified Product

Click to download full resolution via product page

Caption: General workflow for the synthesis via reductive amination.

Detailed Experimental Protocol
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This protocol is adapted from established procedures for the synthesis of the (R)-enantiomer.

[10]

Materials:

(S)-(-)-1-Phenylethylamine (1.0 eq)

Benzaldehyde (1.05 eq)

Toluene

Anhydrous Methanol

Sodium borohydride (NaBH₄) (1.05 eq)

Deionized Water

Toluene or Ethyl Acetate (for extraction)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Dean-Stark apparatus, round-bottom flask, condenser, magnetic stirrer, ice bath.

Procedure:

Imine Formation:

To a round-bottom flask equipped with a Dean-Stark trap and condenser, add (S)-(-)-1-

phenylethylamine (1.0 eq) and toluene.

Add benzaldehyde (1.05 eq) to the solution.

Heat the mixture to reflux. Water produced during the reaction will be collected in the

Dean-Stark trap via azeotropic distillation.

Monitor the reaction by TLC or GC until the starting amine is consumed (typically 2-4

hours).
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Once complete, allow the reaction to cool to room temperature and remove the toluene

under reduced pressure. The resulting residue is the crude imine.

Reduction:

Dissolve the crude imine in anhydrous methanol and cool the solution to 0 °C in an ice

bath.

Slowly add sodium borohydride (1.05 eq) in small portions to control the exothermic

reaction and prevent excessive foaming.

Stir the mixture at 0 °C for an additional 2-3 hours. Monitor the disappearance of the imine

by TLC.

Work-up and Purification:

Once the reduction is complete, carefully quench the reaction by slowly adding deionized

water.

Remove the methanol under reduced pressure.

Partition the remaining residue between water and an organic solvent like toluene or ethyl

acetate.

Separate the organic layer. Extract the aqueous layer two more times with the organic

solvent.

Combine the organic extracts and dry over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product as an oil.

Further purification can be achieved by vacuum distillation if necessary. The final product

should be characterized by ¹H NMR and its optical rotation measured to confirm purity and

stereochemical integrity.

Application as a Chiral Resolving Agent
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The primary industrial and laboratory application of (S)-(-)-N-Benzyl-1-phenylethanamine is

the resolution of racemic carboxylic acids.[1][11] Resolution is a technique to separate a

racemic mixture (a 50:50 mixture of two enantiomers) into its individual enantiomeric

components.

Mechanism of Resolution:

The process relies on the reaction between the chiral amine (a base) and the racemic acid.

This acid-base reaction forms a pair of diastereomeric salts. Diastereomers, unlike

enantiomers, have different physical properties, including solubility. This difference allows for

their separation by fractional crystallization.

Salt Formation: The (S)-amine reacts with the (R/S)-acid to form two salts: [(S)-amine·(R)-

acid] and [(S)-amine·(S)-acid].

Differential Solubility: These two diastereomeric salts will have different solubilities in a given

solvent. Typically, one salt is significantly less soluble than the other.

Fractional Crystallization: By carefully choosing a solvent and controlling the temperature,

the less soluble diastereomeric salt will selectively precipitate out of the solution.[1]

Separation & Liberation: The precipitated salt is isolated by filtration. The purified acid

enantiomer is then recovered (liberated) by treating the salt with a strong acid (like HCl) to

protonate the amine, making it water-soluble, and allowing the desired acid enantiomer to be

extracted into an organic solvent. The resolving agent can also be recovered from the

aqueous layer by basification and extraction.

Chiral Resolution Workflow Diagram
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1. Salt Formation

2. Fractional Crystallization

3. Liberation 4. Recovery
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Caption: Mechanism of chiral resolution using a chiral amine.

Spectroscopic Characterization
Confirmation of the structure is achieved through standard spectroscopic methods.
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¹H NMR: The proton NMR spectrum is characteristic. Key signals include multiplets in the

aromatic region (~7.20-7.40 ppm) corresponding to the ten protons of the two phenyl groups,

a quartet for the methine proton (-CH) on the chiral center, a singlet for the benzylic protons

(-CH₂-), and a doublet for the methyl group (-CH₃) protons.[12]

IR Spectroscopy: The infrared spectrum will show a characteristic N-H stretch for the

secondary amine around 3300-3500 cm⁻¹, aromatic C-H stretches just above 3000 cm⁻¹,

and aliphatic C-H stretches just below 3000 cm⁻¹. Strong absorptions corresponding to

aromatic C=C stretching will appear in the 1450-1600 cm⁻¹ region.

Mass Spectrometry: The mass spectrum will show a molecular ion peak (M⁺) at m/z = 211. A

prominent base peak is often observed at m/z = 91, corresponding to the stable benzyl

cation [C₇H₇]⁺. Another significant fragment is often seen at m/z = 196, corresponding to the

loss of a methyl group.[12]

Safety and Handling
(S)-(-)-N-Benzyl-1-phenylethanamine is a hazardous chemical and must be handled with

appropriate precautions.[3][6]

Hazards: It is classified as harmful if swallowed and causes severe skin burns and serious

eye damage.[3][6] It may also cause respiratory irritation.

Personal Protective Equipment (PPE): Use chemical-resistant gloves, safety goggles or a

face shield, and a lab coat. All handling should be performed in a well-ventilated fume hood.

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Store

locked up.[6]

Always consult the latest Safety Data Sheet (SDS) from the supplier before use.[6][7]

Conclusion
(S)-(-)-N-Benzyl-1-phenylethanamine is a powerful and indispensable tool in stereochemistry.

Its well-defined chiral structure, combined with the steric and electronic properties of its benzyl
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and phenyl groups, makes it an exemplary agent for the separation of enantiomers. A thorough

understanding of its synthesis, properties, and the mechanisms behind its applications is

crucial for its effective and safe use in research and development, particularly in the synthesis

of single-enantiomer active pharmaceutical ingredients.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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